(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5,5,5-trifluoropentanoic acid

Specification

• Molecular Formula: C20H18F3NO4
• Molecular Weight: 393.4 g/mol
• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5,5,5-trifluoropentanoic acid
• Standard InChI: InChI=1S/C20H18F3NO4/c21-20(22,23)10-9-17(18(25)26)24-19(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,24,27)(H,25,26)/t17-/m1/s1
• Standard InChI Key: KMHCZJHUIDEERF-QGZVFWFLSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CCC(F)(F)F)C(=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CCC(F)(F)F)C(=O)O

Introduction

Structural and Molecular Characteristics

Atomic Composition and Stereochemical Configuration

The compound’s IUPAC name, (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5,5,5-trifluoropentanoic acid, reflects its chiral center at the second carbon and the presence of a trifluoromethyl group at the terminal position. Key structural features include:

• Fmoc protecting group: The 9-fluorenylmethyloxycarbonyl (Fmoc) moiety provides temporary protection for the amino group during solid-phase peptide synthesis, enabling selective deprotection under mild basic conditions.

• Trifluoromethyl substituent: The $-\text{CF}_{3}$ group at the fifth carbon induces steric and electronic effects that stabilize peptide conformations and resist metabolic degradation.

A comparative analysis of molecular descriptors reveals distinct differences from non-fluorinated analogs. For instance, the trifluoromethyl group increases hydrophobicity ($\log P = 3.2$) compared to the valine analog ($\log P = 1.9$), a property critical for membrane permeability in drug candidates.

Synthetic Methodologies

Dynamic Kinetic Resolution for Enantioselective Synthesis

The 2019 scalable synthesis of the (S)-enantiomer via dynamic kinetic resolution (DKR) provides a template for producing the (R)-form. Key steps include:

• Racemate preparation: Alkylation of ethyl acetamidocyanoacetate with 1,1,1-trifluoro-3-iodopropane yields racemic 2-amino-5,5,5-trifluoropentanoic acid.

• Chiral ligand-mediated resolution: Using (R)-configured ligand 4, the DKR process achieves 93.3% yield and 98.2% enantiomeric excess (ee) for the Fmoc-protected (S)-enantiomer.

Adapting this method for the (R)-enantiomer would involve mirror-image chiral ligands, though current literature focuses on the (S)-form.

Table 1: Optimized Synthesis Conditions for Fmoc-Protected Enantiomers

Parameter	Value
Scale	20 g
Solvent System	Ethyl acetate/heptane (1:30)
Recrystallization Yield	93.3%
Enantiomeric Excess	98.2%

Physicochemical and Spectroscopic Properties

Nuclear Magnetic Resonance (NMR) Profiling

The $^1\text{H}$ NMR spectrum (400 MHz, CD$_3$OD) of the (S)-enantiomer shows characteristic signals at δ 7.78 (2H, Fmoc aromatic), 7.67 (2H), 7.36 (2H), and 7.29 (2H), with the trifluoromethyl group causing upfield shifts for adjacent protons. While data for the (R)-form remains unpublished, its spectrum is expected to mirror these features with inverted optical activity.

Applications in Peptide Science and Drug Development

Enhancing Peptide Stability

Incorporating this compound into peptide sequences improves resistance to enzymatic degradation. For example, tripeptides containing the trifluoromethyl analog show 4.7-fold longer half-lives in human serum compared to non-fluorinated counterparts.

Modulating Biological Activity

The $-\text{CF}_{3}$ group alters binding kinetics in protein-ligand interactions. In a 2024 study, fluorinated analogs of neuropeptide Y exhibited 89% higher affinity for the Y2 receptor, attributed to hydrophobic interactions with Leu$^{298}$ and Ile$^{302}$.

Future Research Directions

Expanding Synthetic Accessibility

Developing asymmetric catalytic methods for direct (R)-enantiomer synthesis remains a priority. Recent advances in nickel-catalyzed trifluoromethylation could enable enantioselective C–CF$_3$ bond formation.